7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-8-piperidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C20H22N6O3S/c1-24-16-15(17(27)23-19(24)28)26(18(22-16)25-9-5-2-6-10-25)11-12-30-20-21-13-7-3-4-8-14(13)29-20/h3-4,7-8H,2,5-6,9-12H2,1H3,(H,23,27,28)
• InChI Key: WFHJNKKVOAVMGK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCC3)CCSC4=NC5=CC=CC=C5O4
• Molecular Formula: C20H22N6O3S
• Molecular Weight: 426.5 g/mol

Description

The compound “7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione” is a unique chemical with the linear formula C21H23N7O4S. It has a molecular weight of 469.526. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Scientific Research Applications

Antimicrobial Activity

. In vitro studies have shown that certain compounds exhibit significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. For instance, compounds 1, 10, 13, 16, 19, 20, and 24 demonstrated high antimicrobial efficacy, comparable to existing antibiotics like ofloxacin and fluconazole. .

Anticancer Potential

Cancer remains a global health challenge, and novel chemical entities are continually sought for effective treatment. Benzoxazole derivatives have been explored for their anticancer activity. Among the synthesized compounds, 4, 6, 25, and 26 exhibited promising results, surpassing the activity of the standard drug 5-fluorouracil. .

Drug Design and Ligand-Based Approaches

Researchers have used benzoxazole as a core structure for ligand-based drug design. .

Fluorescent Properties

Coumarins and benzocoumarins, when coupled with benzoxazole derivatives, have exhibited strong fluorescent properties. .

Green Synthesis of 2-Aminobenzoxazoles

A green and efficient method for the direct oxidative amination of benzoxazoles has been developed using heterocyclic ionic liquid as a catalyst. .

Carborane Synthesis

In 2021, an FeCl3-catalyzed aerobic oxidation reaction was employed to synthesize 1-benzoxazolyl-o-carboranes from 2-aminophenol and 1-formyl-o-carborane. .

Safety and Hazards

Sigma-Aldrich provides this compound to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.